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Compound of Interest

Compound Name: 3-Methoxypropylamine

Cat. No.: B165612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 3-
Methoxypropylamine (MOPA), a versatile primary amine used in various applications,

including as a corrosion inhibitor, in the synthesis of dyestuffs, and as a component in coatings

and metalworking fluids. This document focuses on its molecular weight and density,

presenting key data, experimental protocols for their determination, and a logical workflow for

these characterization processes.

Core Physicochemical Data
The fundamental physical properties of 3-Methoxypropylamine are summarized below. These

values are critical for reaction stoichiometry, formulation development, and quality control.

Property Value Units Conditions

Molecular Weight 89.14[1][2][3][4][5] g/mol

Density 0.87[6] g/cm³ @ 20 °C

0.874[2][4][5] g/mL @ 25 °C

0.872[7] g/cc
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Accurate determination of molecular weight and density is fundamental in chemical

characterization. The following are detailed methodologies for ascertaining these properties for

a volatile liquid amine like 3-Methoxypropylamine.

Determination of Molecular Weight (Dumas Method)
The Dumas method is a classical and effective technique for determining the molecular weight

of a volatile liquid.[8]

Principle: The method relies on the ideal gas law (PV=nRT). By measuring the mass, volume,

temperature, and pressure of the substance in its gaseous state, the number of moles (n) and

subsequently the molecular weight (M = m/n) can be calculated.[8]

Methodology:

Preparation: A clean, dry Erlenmeyer flask of a known volume is fitted with a foil cap

containing a small pinhole. The mass of the empty, sealed flask is precisely measured.

Volatilization: A small amount (a few milliliters) of 3-Methoxypropylamine is introduced into

the flask.

Heating: The flask is submerged in a boiling water bath. The liquid amine will vaporize, and

its vapor will displace the air inside the flask. Excess vapor will escape through the pinhole

until the pressure inside the flask equilibrates with the atmospheric pressure.[8]

Condensation & Weighing: Once all the liquid has vaporized, the flask is removed from the

water bath and allowed to cool to room temperature. The amine vapor condenses back into a

liquid. The outside of the flask is carefully dried. The flask, foil cap, and the condensed amine

are then weighed.

Measurements:

The mass of the vapor is determined by subtracting the mass of the empty flask from the

mass of the flask with the condensed amine.

The volume of the flask (which is equal to the volume of the gas) is determined by filling it

completely with water and measuring the mass of the water. Using the known density of
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water at that temperature, the exact volume is calculated.[8]

The temperature of the gas is assumed to be the temperature of the boiling water bath.

The pressure of the gas is the atmospheric pressure, measured with a barometer.

Calculation: The molecular weight is calculated using the rearranged ideal gas law equation:

M = (mRT)/(PV).

Determination of Density (Digital Density Meter Method -
ASTM D4052)
For a precise and rapid measurement of density, the use of a digital density meter is

recommended, following a standard test method such as ASTM D4052.[1][2]

Principle: This method measures the change in the oscillation frequency of a U-shaped tube

when it is filled with the sample liquid. This frequency change is directly related to the density of

the liquid.[4]

Methodology:

Calibration: The digital density meter is calibrated using two reference standards of known

density, typically dry air and deionized water.

Sample Preparation: The 3-Methoxypropylamine sample is brought to the desired

measurement temperature (e.g., 20°C or 25°C). Ensure the sample is free of air bubbles.

Measurement: The sample is introduced into the oscillating U-tube of the instrument. This

can be done manually with a syringe or using an automated injection system.[2]

Equilibration: The instrument allows the sample to reach thermal equilibrium.

Data Acquisition: The instrument automatically measures the oscillation period and, using the

calibration data, calculates and displays the density of the sample. The accepted units are

typically grams per milliliter (g/mL) or kilograms per cubic meter ( kg/m ³).[1]

Cleaning: After the measurement, the U-tube is thoroughly cleaned with appropriate solvents

and dried before the next sample is introduced.
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Characterization Workflow
The logical progression for the experimental determination of the molecular weight and density

of 3-Methoxypropylamine is illustrated below. This workflow ensures that foundational

properties are established in a systematic manner.
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Workflow for Physicochemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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